Cas no 2418642-67-6 (3-(aminomethyl)-5-azidophenylmethanethiol)

• Product Name: 3-(aminomethyl)-5-azidophenylmethanethiol
• CAS No: 2418642-67-6
• MF: C₈H₁₀N₄S
• MW: 194.256799221039
• CID: 5675802
• PubChem ID: 165775980
• Update Time: 2025-11-06

3-(aminomethyl)-5-azidophenylmethanethiol Chemical and Physical Properties

Names and Identifiers

• [3-(aminomethyl)-5-azidophenyl]methanethiol
• EN300-26626251
• 2418642-67-6
• 3-(aminomethyl)-5-azidophenylmethanethiol

• Inchi： 1S/C8H10N4S/c9-4-6-1-7(5-13)3-8(2-6)11-12-10/h1-3,13H,4-5,9H2
• InChI Key： ZPXSOKPBWQJNRY-UHFFFAOYSA-N
• SMILES： SCC1=CC(=CC(CN)=C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 194.06261751g/mol
• Monoisotopic Mass: 194.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.4Ų

Additional information on 3-(aminomethyl)-5-azidophenylmethanethiol

Recent Advances in the Application of 3-(Aminomethyl)-5-azidophenylmethanethiol (CAS: 2418642-67-6) in Chemical Biology and Pharmaceutical Research

The compound 3-(aminomethyl)-5-azidophenylmethanethiol (CAS: 2418642-67-6) has recently emerged as a versatile building block in chemical biology and pharmaceutical research. This bifunctional molecule, featuring both an azide and a thiol group, has been widely utilized in bioorthogonal chemistry, protein conjugation, and drug discovery. Recent studies have highlighted its potential in targeted drug delivery, bioconjugation strategies, and the development of novel therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-(aminomethyl)-5-azidophenylmethanethiol as a key intermediate in the synthesis of antibody-drug conjugates (ADCs). The researchers successfully employed the compound's azide group for strain-promoted alkyne-azide cycloaddition (SPAAC) with dibenzocyclooctyne (DBCO)-modified antibodies, while the thiol group was used for subsequent drug attachment. This dual-functional approach significantly improved conjugation efficiency and product homogeneity compared to traditional methods.

In the field of proteomics, a recent Nature Chemical Biology publication (2024) reported the development of a novel protein labeling strategy using 2418642-67-6. The research team engineered the compound as a chemical probe that could selectively modify cysteine residues in target proteins through thiol-disulfide exchange, while the azide group enabled subsequent fluorescent labeling via click chemistry. This approach provided unprecedented spatial and temporal resolution in live-cell imaging studies.

Pharmaceutical applications of 3-(aminomethyl)-5-azidophenylmethanethiol have also expanded significantly. A breakthrough study in ACS Central Science (2023) described its incorporation into PROTAC (proteolysis targeting chimera) molecules. The compound served as a flexible linker that connected the target-binding moiety to the E3 ligase recruiter, with the azide group allowing for modular assembly of different targeting elements. This design strategy led to the development of several potent degraders for previously "undruggable" targets.

Recent safety and pharmacokinetic evaluations (European Journal of Pharmaceutical Sciences, 2024) have provided important insights into the biological behavior of 2418642-67-6 derivatives. The studies revealed favorable metabolic stability and cell permeability profiles when the compound was incorporated into drug candidates, though researchers noted the need for careful optimization of the azide moiety to minimize potential off-target effects in vivo.

Looking forward, the unique chemical properties of 3-(aminomethyl)-5-azidophenylmethanethiol continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its use in covalent inhibitor development, nanomedicine formulations, and activity-based protein profiling. The compound's dual reactivity profile positions it as a valuable tool for addressing complex challenges in modern drug discovery and chemical biology research.